4-Methylbenzoic acid

• CAS No.: 99-94-5
• Product Name: 4-Methylbenzoic acid
• Molecular Formula: C8H8O2
• Molecular Weight: 136.15 g/mol
• IUPAC Name: 4-methylbenzoic acid
• Standard InChI: InChI=1S/C8H8O2/c1-6-2-4-7(5-3-6)8(9)10/h2-5H,1H3,(H,9,10)
• Standard InChIKey: LPNBBFKOUUSUDB-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)O
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)O
• Boiling Point: 525 to 527 °F at 760 mm Hg (NTP, 1992)
• Melting Point: 356 to 360 °F (NTP, 1992); 179.6 °C; 181°C
• Physical Description: P-toluic acid is a white powder. Sublimes. (NTP, 1992); Liquid; OtherSolid; Solid
• Description: 4-Methylbenzoic acid, also known as p-toluic acid or p-toluate, belongs to the class of organic compounds known as benzoic acids. These are organic Compounds containing a benzene ring which bears at least one carboxyl group. 4-Methylbenzoic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). 4-Methylbenzoic acid has been primarily detected in saliva. Within the cell, 4-methylbenzoic acid is primarily located in the cytoplasm. Outside of the human body, 4-methylbenzoic acid can be found in brassicas. This makes 4-methylbenzoic acid a potential biomarker for the consumption of this food product.; P-toluic acid is a white powder. Sublimes. (NTP, 1992); P-toluic acid is a methylbenzoic acid in which the methyl substituent is located at position 4. It is a conjugate acid of a p-toluate.
• Related CAS: 23292-93-5 (zinc salt); 2420-97-5 (cadmium salt); 67874-52-6 (barium salt)
• Solubility: less than 1 mg/mL at 66° F (NTP, 1992); 0.00 M; 0.34 mg/mL at 25 °C
• Synonyms: 4-methylbenzoate; 4-toluic acid; 4-toluic acid, barium salt; 4-toluic acid, cadmium salt; 4-toluic acid, calcium salt; 4-toluic acid, potassium salt; 4-toluic acid, zinc salt; p-methylbenzoate; p-toluenecarboxylate; p-toluic acid
• Vapor Pressure: 5.08e-05 mmHg
• PubChem Compound: 7470
• Last Modified: Nov 12 2021